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Compound of Interest

Compound Name: 9-Anthracenepropionic acid

Cat. No.: B134796

Essential Safety and Handling Guide for 9-
Anthracenepropionic Acid

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 9-
Anthracenepropionic acid, ensuring the well-being of researchers, scientists, and drug
development professionals. Adherence to these procedures is vital for minimizing risks and
maintaining a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

9-Anthracenepropionic acid is classified with the following hazards:
e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure. The
required level of protection varies with the scale of the operation.
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Table 1: Personal Protective Equipment (PPE) for 9-Anthracenepropionic Acid

Scale of
Operation

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Small Scale /

Safety glasses
with side shields

or Goggles (EN

Chemical-
resistant gloves

(e.g., nitrile,

Long-sleeved lab

Work in a well-

ventilated area or

Laboratory Use ] neoprene).[3] coat.[2][3] a chemical fume
166 compliant).
2] Inspect gloves hood.[2]
before use.[2]
NIOSH/MSHA or
European
Standard EN 136
Chemical- approved
) resistant gloves ) respirator.[2] For
Large Scale / Chemical splash Chemical-

Emergency

Situations

goggles and a
face shield.[4][5]

(e.g., butyl
rubber for

stronger acids).

(4]

resistant apron

or suit.[5]

higher
exposures, a full-
face respirator
with acid gas
cartridges is

recommended.

[4]

Safe Handling and Operational Plan

A systematic approach to handling 9-Anthracenepropionic acid is crucial. The following

workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for 9-Anthracenepropionic Acid
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Handling
Y
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Y
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Y
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Spill & Waste Disposal
\ 4 Y
Small Spills: Use Absorbent Material Large Spills: Evacuate and Follow Emergency Protocol After Use / In Case of Spill
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Y

Decontaminate Work Area

Click to download full resolution via product page

Safe Handling Workflow

© 2025 BenchChem.

All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b134796?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocol for Safe Handling:

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[6] Conduct a
risk assessment for the specific procedure. Ensure all necessary PPE is available and in
good condition.[3]

e Handling: Always work in a well-ventilated area, preferably a chemical fume hood, to
minimize inhalation exposure.[2] When weighing or transferring the solid, do so carefully to
avoid creating dust.[2] Use dedicated glassware and equipment, and ensure it is properly
labeled.[6]

o Storage: Store 9-Anthracenepropionic acid in a tightly closed container in a dry, cool, and
well-ventilated place.[2] Keep it away from incompatible materials such as strong oxidizing
agents.[7]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[2]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[2]

o Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical
attention if symptoms occur.[2]

Spill and Disposal Plan

Proper management of spills and waste is critical to prevent environmental contamination and

ensure safety.

Table 2: Spill and Disposal Procedures for 9-Anthracenepropionic Acid
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Scenario

Containment & Cleanup

Disposal Method

Small Spill (<20mL or small

amount of solid)

Use absorbent wipes or
material to clean up.[8] Ensure

adequate ventilation.[2]

Dispose of contaminated
materials in a sealed, labeled

hazardous waste container.[9]

Large Spill (>1L or significant
solid)

Evacuate the area and warn
others. Contact your
institution's environmental

health and safety department.

[8]

Follow institutional procedures
for hazardous chemical spills.
Do not attempt to clean up
without proper training and

equipment.

Routine Waste Disposal

Collect waste in a designated,
labeled, and sealed container.
[10]

Dispose of as chemical waste
through your institution's
hazardous waste management
program.[7] Do not empty into
drains.[7]

Contaminated PPE

Handle contaminated gloves
and clothing with care to avoid

skin contact.[9]

Dispose of as hazardous
waste in accordance with
institutional and local

regulations.[9]

Experimental Protocol for Neutralization of Small Amounts of Acidic Waste (for trained

personnel only):

Note: This procedure should only be performed if you have been trained, are confident in the

process, and have the appropriate PPE and facilities.

e Work in a chemical fume hood behind a safety shield.[11]

e For small amounts of acidic waste, slowly add the acid to a large volume of a cold, dilute

basic solution (e.g., sodium bicarbonate in water).[12]

e Monitor the pH of the solution. Continue adding the basic solution until the pH is between 5.5

and 9.5.[11]
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e Once neutralized, the solution may be disposed of down the drain with a large amount of
water, in accordance with local regulations.[11]

Absorbents used to clean up spills take on the hazardous characteristics of the substance
absorbed and must be disposed of as hazardous waste.[13] Always consult your institution's
waste disposal guidelines and local regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 9-Anthracenepropionic acid | C17H1402 | CID 170457 - PubChem
[pubchem.ncbi.nim.nih.gov]

. fishersci.at [fishersci.at]
. solubilityofthings.com [solubilityofthings.com]

. leelinework.com [leelinework.com]

2
3
4
e 5. na.bhsl.com [na.bhsl.com]
6. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
7. fishersci.com [fishersci.com]
8. earth.utah.edu [earth.utah.edu]
9. sigmaaldrich.com [sigmaaldrich.com]
e 10. artsci.usu.edu [artsci.usu.edu]
e 11. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
e 12. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]
e 13. How to Dispose of Acid-Soaked Absorbents - Expert Advice [newpig.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling 9-
Anthracenepropionic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134796#personal-protective-equipment-for-handling-
9-anthracenepropionic-acid]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://ehs.cornell.edu/book/export/html/1304
https://www.newpig.com/expertadvice/how-to-dispose-of-acid-soaked-absorbents/
https://www.fishersci.com/store/msds?partNumber=AC401361000&countryCode=US&language=en
https://www.benchchem.com/product/b134796?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/9-Anthracenepropionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/9-Anthracenepropionic-acid
https://www.fishersci.at/store/msds?partNumber=11447956&countryCode=AT&language=en
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://na.bhs1.com/protective-kit.html
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.fishersci.com/store/msds?partNumber=AC401361000&countryCode=US&language=en
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/c85603?userType=undefined
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://ehs.cornell.edu/book/export/html/1304
https://www.greenflow.com/blog/how-to-dispose-of-acid-safely-a-step-by-step-guide
https://www.newpig.com/expertadvice/how-to-dispose-of-acid-soaked-absorbents/
https://www.benchchem.com/product/b134796#personal-protective-equipment-for-handling-9-anthracenepropionic-acid
https://www.benchchem.com/product/b134796#personal-protective-equipment-for-handling-9-anthracenepropionic-acid
https://www.benchchem.com/product/b134796#personal-protective-equipment-for-handling-9-anthracenepropionic-acid
https://www.benchchem.com/product/b134796#personal-protective-equipment-for-handling-9-anthracenepropionic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

